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Compound of Interest

Compound Name: CMLD012072

Cat. No.: B12428787 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

CMLD012072, scientifically known as Dihydrocarveol. Adherence to these procedures is

essential for ensuring laboratory safety and operational integrity.

Chemical Identification and Hazards
CMLD012072 is identified as Dihydrocarveol, a combustible liquid that can cause skin and eye

irritation.[1][2] It may also cause respiratory irritation and is harmful if swallowed or inhaled.[1]

[2]
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Hazard Statement GHS Classification

Combustible liquid H227

Harmful if swallowed H302

Harmful in contact with skin H312

Causes skin irritation H315

Causes serious eye irritation H319

Harmful if inhaled H332

May cause respiratory irritation H335

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling CMLD012072 to

minimize exposure and ensure personal safety.

Equipment Type Specification

Eye and Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[3][4]

Hand Protection

Impervious chemical-resistant gloves (e.g.,

nitrile rubber). Gloves must be inspected prior to

use.[1][3]

Body Protection
Lab coat or other protective clothing to prevent

skin contact.[1][4]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1] If exposure limits are

exceeded, a full-face respirator with an

appropriate filter is necessary.[4]

Safe Handling and Storage Protocols
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Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.

Handling Procedures:

Ventilation: Always handle CMLD012072 in a well-ventilated area or a chemical fume hood

to avoid inhalation of vapors.[1]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing.[1] Do not

breathe vapor or mist.[3]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1][3] Use non-sparking tools and take precautionary measures against static discharge.

Hygiene: Wash hands thoroughly after handling and before breaks.[3] Contaminated clothing

should be removed and washed before reuse.[2]

Storage Procedures:

Container: Store in a tightly closed, original container in a dry and cool place.[1][3]

Ventilation: Ensure the storage area is well-ventilated.

Incompatibilities: Keep away from strong oxidizing agents.

Labeling: Ensure all containers are clearly and accurately labeled.

Spill and Emergency Procedures
Immediate and appropriate response to spills and emergencies is critical.

Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.
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Containment: Prevent further leakage or spillage if it is safe to do so.[3] Contain the spill with

inert material such as sand, vermiculite, or diatomite.[1]

Collection: Collect the absorbed material using a non-sparking tool and place it in a suitable,

closed container for disposal.[1][3]

Decontamination: Clean the spill site thoroughly with an appropriate solvent and then wash

the area.

First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] If skin irritation persists,

seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[2]

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth

with water and seek immediate medical

attention.[3]

Disposal Plan
Dispose of CMLD012072 and its containers in accordance with all applicable federal, state,

and local regulations.

Waste Disposal Steps:

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name.
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Containerization: Use a compatible, leak-proof container for waste collection. Keep the

container closed when not in use.

Segregation: Do not mix with other waste materials unless explicitly instructed to do so.

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[3] Do not dispose of down the drain or in regular trash.

Visual Safety Workflows
The following diagrams illustrate the key safety and operational workflows for handling

CMLD012072.
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Caption: Required PPE for handling CMLD012072.
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Caption: Step-by-step spill response procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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